Cas no 27022-50-0 (1,2,4-Triazolo[3,4-a]isoquinoline,3-(trifluoromethyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]isoquinoline,3-(trifluoromethyl)-
• CAS No: 27022-50-0
• MF: C₁₁H₆F₃N₃
• MW: 237.180652141571
• CID: 268336
• PubChem ID: 198063
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]isoquinoline,3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]isoquinoline,3-(trifluoromethyl)-
• 3-(trifluoromethyl)-[1,2,4]triazolo[3,4-a]isoquinoline
• VCCLTMGHQTUHGC-UHFFFAOYSA-N
• 3-Trifluoromethyl-s-triazolo(3,4-a)-isoquinoline
• NC 1140
• Abbott 40060
• UNII-RQ6VMJ9R7U
• FT-0750878
• 1,2,4-Triazolo(3,4-a)isoquinoline, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline
• 3-(Trifluoromethyl)-s-triazolo[3,4-a]isoquinoline
• SCHEMBL12145402
• AKOS024337974
• RQ6VMJ9R7U
• 3-(Trifluoromethyl)-s-triazolo(3,4-a)isoquinoline
• BRN 0615862
• NC-1140
• BRD-K40368288-001-01-9
• s-Triazolo(3,4-a)isoquinoline, 3-(trifluoromethyl)-
• DTXSID50181510
• 3-(trifluoromethyl)-[1, 2, 4]triazolo[3, 4-a]isoquinoline
• ABBOTT-40060
• 27022-50-0
• 3-TRIFLUOROMETHYL-S-TRIAZOLO(3,4-A)ISOQUINOLINE

• Inchi： 1S/C11H6F3N3/c12-11(13,14)10-16-15-9-8-4-2-1-3-7(8)5-6-17(9)10/h1-6H
• InChI Key： VCCLTMGHQTUHGC-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C3C=CC=CC=3C=CN21)(F)F

Computed Properties

• Exact Mass: 237.05148
• Monoisotopic Mass: 237.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• PSA: 30.19